3-chloro-4-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C13H13ClFN3O3S/c14-11-9-10(4-5-12(11)15)22(20,21)17-7-2-8-18-13(19)3-1-6-16-18/h1,3-6,9,17H,2,7-8H2
• InChI Key: FHRDWYTYMNDIAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCCNS(=O)(=O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H13ClFN3O3S
• Molecular Weight: 345.78 g/mol

Description

3-chloro-4-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide, also known as CP-690,550, is a chemical compound that has been extensively researched for its potential use in treating autoimmune diseases.

Scientific Research Applications

Synthesis and Enzyme Inhibition

• Carbonic Anhydrase Inhibition : Sulphonamide derivatives, including those structurally related to the compound , have been synthesized and evaluated for their inhibitory effects on human carbonic anhydrase I and II. These enzymes are crucial for various physiological functions, and inhibitors can have therapeutic applications in conditions like glaucoma, epilepsy, and mountain sickness (Gul et al., 2016).

Anticancer and Antimicrobial Properties

• Anticancer Activity : Certain benzenesulfonamide derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities, showing potential as lead compounds for developing new cancer therapies (Kumar et al., 2014). Another study found novel pyridazinone derivatives bearing benzenesulfonamide moiety exhibiting remarkable activity against several human cancer cell lines, including leukemia and non-small cell lung cancer (Rathish et al., 2012).
• Antimicrobial and Antioxidant Potential : Schiff bases of 4-chloro-N-[2-(hydrazinocarbonyl) phenyl]benzenesulfonamide have shown enzyme inhibition potential against AChE and BChE enzymes, along with notable antioxidant properties (Kausar et al., 2019).

Synthesis Techniques and Chemical Analysis

• Synthetic Methods : Research has also focused on synthetic methods involving benzenesulfonamide derivatives, exploring microwave irradiation as an efficient technique for the synthesis of these compounds, which could potentially apply to the synthesis of "3-chloro-4-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide" (Gul et al., 2016).

Potential Applications in Imaging and Sensing

• Bioimaging Applications : A colorimetric and fluorescence probe developed for the selective detection of Sn2+ ions demonstrated the potential of sulfonamide derivatives in bioimaging, suggesting that similar compounds could be explored for imaging applications in biological systems (Ravichandiran et al., 2020).